Cas no 63881-51-6 (1,4-Benzodioxin-2-carboxylic acid, ethyl ester)
1,4-Benzodioxin-2-carboxylic acid, ethyl ester is a heterocyclic organic compound featuring a benzodioxin core with an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization or purification processes. Its benzodioxin scaffold is of interest due to its potential bioactivity and utility in constructing complex molecular frameworks. The compound is typically characterized by high purity and stability under standard conditions, making it suitable for controlled reactions. Careful handling is recommended to ensure optimal performance in synthetic workflows.
63881-51-6 structure
Product Name:1,4-Benzodioxin-2-carboxylic acid, ethyl ester
CAS No:63881-51-6
MF:C11H10O4
MW:206.194703578949
MDL:MFCD06804469
CID:425508
PubChem ID:10987416
Update Time:2025-10-15
1,4-Benzodioxin-2-carboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-2-carboxylic acid, ethyl ester
- ethyl 1,4-benzodioxine-3-carboxylate
- SCHEMBL7201067
- [1,4]benzodioxine-2-carboxylic acid ethyl ester
- HYAIFRZTFJBMMC-UHFFFAOYSA-N
- 63881-51-6
- MFCD06804469
- DTXSID20450881
- Benzo[1,4]dioxine-2-carboxylic acid ethyl ester
- Ethyl 1,4-benzodioxin-2-carboxylate
- ethyl 1,4-benzodioxine-2-carboxylate
-
- MDL: MFCD06804469
- Inchi: 1S/C11H10O4/c1-2-13-11(12)10-7-14-8-5-3-4-6-9(8)15-10/h3-7H,2H2,1H3
- InChI Key: HYAIFRZTFJBMMC-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=COC2C=CC=CC1=2
Computed Properties
- Exact Mass: 206.0579
- Monoisotopic Mass: 206.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
1,4-Benzodioxin-2-carboxylic acid, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB286539-1 g |
Benzo[1,4]dioxine-2-carboxylic acid ethyl ester |
63881-51-6 | 1 g |
€714.50 | 2023-07-20 | ||
| abcr | AB286539-1g |
Benzo[1,4]dioxine-2-carboxylic acid ethyl ester; . |
63881-51-6 | 1g |
€714.60 | 2025-04-17 |
1,4-Benzodioxin-2-carboxylic acid, ethyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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